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Compound of Interest

Compound Name: 9,10-Dinitroanthracene

Cat. No.: B1595615

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
9,10-Dinitroanthracene as a versatile building block in organic synthesis. The primary
application highlighted is its role as a precursor to 9,10-diaminoanthracene, a valuable
monomer in the synthesis of high-performance polymers and a key intermediate for the
development of novel heterocyclic compounds and functional materials.

Overview and Key Applications

9,10-Dinitroanthracene is a nitrated polycyclic aromatic hydrocarbon. While direct applications
are limited, its synthetic utility lies in the reactivity of the nitro groups, which can be readily
reduced to primary amines. This transformation opens up a wide range of synthetic
possibilities.

Key Synthetic Applications:

e Precursor to 9,10-Diaminoanthracene: The most significant application of 9,10-
Dinitroanthracene is its conversion to 9,10-diaminoanthracene. This diamine is a rigid,
aromatic monomer used in the synthesis of:

o Polyimides: High-performance polymers with exceptional thermal stability, chemical
resistance, and mechanical properties.
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o Polyamides and other polymers: Incorporation of the rigid anthracene core can impart
unique photophysical and mechanical properties to the resulting polymers.

o Synthesis of Heterocyclic Systems: The diaminoanthracene intermediate can be used to
construct novel heterocyclic structures fused to the anthracene core, which are of interest in
materials science and medicinal chemistry.

Physicochemical Data

A summary of the key physical and chemical properties of 9,10-Dinitroanthracene and its
primary synthetic derivative, 9,10-diaminoanthracene, is provided below for easy reference.

Property 9,10-Dinitroanthracene 9,10-Diaminoanthracene
Molecular Formula C14HsN204[1][2] C14H12N2[3]

Molecular Weight 268.22 g/mol [1][2] 208.26 g/mol [3]

CAS Number 33685-60-8[2][4] 53760-37-5[3]

Appearance

Melting Point Not available Not available

Soluble in polar organic

Solubility - solvents like DMSO and
acetone.[5]
Hydrogen Bond Donor Count 0[2] 2[3]

Hydrogen Bond Acceptor
4[1] 2[3]
Count

Note: Experimental data for some properties of 9,10-Dinitroanthracene are not readily
available in the public domain.

Experimental Protocols

3.1. Synthesis of 9,10-Dinitroanthracene
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A general procedure for the synthesis of 9,10-Dinitroanthracene from 9,10-
Anthracenedicarboxylic acid is described below.

Reaction Scheme:

Materials:

e 9,10-Anthracenedicarboxylic acid

o Potassium persulfate (K2S20s)

e Bismuth nitrate (Bi(NOs)3)

o Acetonitrile (CHsCN)

o Ethyl acetate

o Celite

« Silica gel for column chromatography
Procedure:

» In an oven-dried resealable screw-cap reaction tube equipped with a magnetic stir bar, add
potassium persulfate (1.75 mmol) and bismuth nitrate (1.0 mmol).

 To this mixture, add 9,10-Anthracenedicarboxylic acid (0.5 mmol) followed by acetonitrile (3
mL).

o Seal the tube and place it in a preheated oil bath at 130 °C.
« Stir the reaction mixture vigorously for 24 hours in an air atmosphere.
o After 24 hours, cool the reaction mixture to room temperature.

» Dilute the mixture with ethyl acetate (2 mL) and filter through a pad of Celite, eluting with an
additional 10 mL of ethyl acetate.

o Concentrate the filtrate under reduced pressure.
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 Purify the resulting residue by column chromatography on silica gel to afford 9,10-
Dinitroanthracene.

3.2. Reduction of 9,10-Dinitroanthracene to 9,10-Diaminoanthracene

The following protocol is a general method for the reduction of dinitroarenes and is adapted for
the synthesis of 9,10-diaminoanthracene.

Reaction Scheme:

Materials:

9,10-Dinitroanthracene

Sodium dithionite (Na2S20a4)

Sodium hydroxide (NaOH)

Deionized water

Ethanol

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, suspend 9,10-Dinitroanthracene (10 mmol) in 100 mL of deionized water.

 To this suspension, add sodium hydroxide (30 mmol). Stir the mixture until the sodium
hydroxide has dissolved.

e Reduction: Gently heat the mixture to 50-60 °C.

e Slowly add sodium dithionite (40-50 mmol) in portions to the heated suspension. The
addition should be controlled to manage any exotherm and gas evolution.

» After the addition is complete, continue to stir the reaction mixture at 50-60 °C for 1-2 hours,
or until TLC analysis indicates the complete consumption of the starting material.
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o Work-up: Cool the reaction mixture to room temperature.
o Collect the precipitated product by vacuum filtration using a Buchner funnel.
o Wash the filter cake thoroughly with deionized water until the filtrate is neutral.

o Further wash the product with a small amount of cold ethanol to remove any organic
impurities.

 Purification: Dry the crude 9,10-diaminoanthracene. If necessary, the product can be further
purified by recrystallization from a suitable solvent such as ethanol or a toluene/ethanol
mixture.

3.3. Synthesis of a Polyimide from 9,10-Diaminoanthracene (General Procedure)

This protocol outlines a general two-step procedure for the synthesis of a polyimide using 9,10-
diaminoanthracene and a commercially available dianhydride, such as Pyromellitic dianhydride
(PMDA).

Reaction Scheme:

Step 1: Poly(amic acid) formation

Poly(amic acid) --(Heat)--> Polyimide

Caption: Workflow for the synthesis of 9,10-Dinitroanthracene.

Diagram 2: Two-Step Synthesis of Polyimide
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Caption: General workflow for the synthesis of a polyimide.

Diagram 3: Logical Relationship of Compounds
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Caption: Synthetic utility of 9,10-Dinitroanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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